2-Hydroxy-5-isopropyl-N-methylbenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-hydroxy-N-methyl-5-propan-2-ylbenzamide
• InChI: InChI=1S/C11H15NO2/c1-7(2)8-4-5-10(13)9(6-8)11(14)12-3/h4-7,13H,1-3H3,(H,12,14)
• InChI Key: SAVYTIXRGIINIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)O)C(=O)NC

Description

2-Hydroxy-5-isopropyl-N-methylbenzamide is a substituted benzamide derivative characterized by a hydroxy group at the ortho-position (C2), an isopropyl group at the para-position (C5), and an N-methylamide moiety. The hydroxy group may facilitate hydrogen bonding or act as a directing group in metal-mediated reactions, while the isopropyl substituent likely enhances lipophilicity compared to smaller alkyl groups (e.g., methyl). The N-methylamide group balances steric accessibility and electronic effects, distinguishing it from bulkier analogs like N-isopropyl or N-cyclopropyl derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Hydroxy-5-isopropyl-N-methylbenzamide can be synthesized through the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is advantageous due to its high efficiency, low reaction times, and eco-friendly process.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives often involves the reaction between carboxylic acids and amines at high temperatures (above 180°C) . This method is widely used due to its compatibility with large-scale production requirements.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-5-isopropyl-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amide group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) and nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-Hydroxy-5-isopropyl-N-methylbenzamide has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of other organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of pharmaceuticals, paper, and plastic industries.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-isopropyl-N-methylbenzamide involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl and amide groups play crucial roles in binding to these targets, leading to various biochemical effects. The specific pathways involved depend on the biological context and the nature of the target molecules .

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

Hydroxy Group vs. Halogen/Methoxy Substituents

• This contrasts with 2-Iodo-N-isopropyl-5-methoxybenzamide (–4), where the iodine atom (electron-withdrawing) and methoxy group (electron-donating) create a polarized electronic environment, enhancing its catalytic efficiency in alcohol oxidation .
• 2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide (): The ethoxy group at C2 and hydroxy group at C5 on the phenyl ring may alter solubility and hydrogen-bonding capacity compared to the target compound’s isopropyl group.

Amide Group Variations

• N-methyl (target compound): Offers moderate steric hindrance, favoring reactions requiring accessible amide bonds.
• N-isopropyl (e.g., 2-Iodo-N-isopropyl-5-methoxybenzamide): Increased steric bulk may hinder coordination in catalytic systems but improve selectivity in substrate binding .

Physicochemical and Functional Comparisons

Table 1: Key Structural and Functional Differences

Compound Name	Substituents	Amide Group	Key Properties/Applications	References
2-Hydroxy-5-isopropyl-N-methylbenzamide	2-OH, 5-isopropyl	N-methyl	Potential catalyst or intermediate (inferred)	-
N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-CH₃, 2-OH (side chain)	N-(hydroxyalkyl)	N,O-bidentate directing group for C–H activation
2-Iodo-N-isopropyl-5-methoxybenzamide	2-I, 5-OCH₃	N-isopropyl	Catalyst for alcohol oxidation
2-ethoxy-N-(2-hydroxy-5-methylphenyl)benzamide	2-OEt, 5-CH₃ (phenyl)	N-(hydroxyphenyl)	High-yield synthesis routes
5-chloro-N-cyclopropyl-2-nitrobenzamide	5-Cl, 2-NO₂	N-cyclopropyl	Bioactive potential (e.g., antimicrobial)

Key Observations:

• Directing Groups : The ortho-hydroxy group may function similarly to the N,O-bidentate group in ’s compound, enabling metal coordination for C–H functionalization .
• Catalytic Activity : Unlike the iodine and methoxy groups in –4, which synergize for redox catalysis, the target compound’s hydroxy and isopropyl groups may favor acid-base or steric-driven reactivity.